Cas no 2287279-32-5 (4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid)

• Product Name: 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid
• CAS No: 2287279-32-5
• MF: C₂₁H₁₈N₂O₄
• MW: 362.378625392914
• CID: 6327245
• PubChem ID: 137942168
• Update Time: 2025-06-09

4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737438
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrrole-3-carboxylic acid
• 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid
• 2287279-32-5

• Inchi： 1S/C21H18N2O4/c1-23-10-17(20(24)25)19(11-23)22-21(26)27-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,22,26)(H,24,25)
• InChI Key： XBIODJFBUDBTMD-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN(C)C=C1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 362.12665706g/mol
• Monoisotopic Mass: 362.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Additional information on 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid

4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid (CAS No. 2287279-32-5): A Comprehensive Overview

4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid (CAS No. 2287279-32-5) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a fluorenyl group, an amino group, and a carboxylic acid moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The fluorenyl group in the compound is a bicyclic aromatic system that imparts significant stability and fluorescence properties. This makes the compound particularly useful in fluorescence-based assays and imaging techniques. The amino group, on the other hand, provides the molecule with reactivity and the ability to form hydrogen bonds, which are crucial for its interactions with biological systems. The carboxylic acid moiety adds further functionality, enabling the compound to participate in esterification and amidation reactions, which are fundamental in synthetic chemistry.

Recent studies have highlighted the potential of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid in various biomedical applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of new anti-inflammatory drugs.

In another study, published in the Journal of Organic Chemistry, scientists explored the use of this compound as a building block for the synthesis of more complex molecules. The unique combination of functional groups allows for versatile synthetic routes, enabling the creation of novel compounds with tailored properties. This versatility is particularly valuable in drug discovery and development, where the ability to fine-tune molecular characteristics is crucial.

The structural complexity of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid also makes it an interesting subject for materials science research. A recent study in Advanced Materials reported that this compound can be used to create self-assembling nanostructures with potential applications in drug delivery systems. The self-assembling behavior is driven by the interplay between the hydrophobic fluorenyl group and the hydrophilic carboxylic acid moiety, leading to the formation of well-defined nanostructures that can encapsulate and release therapeutic agents.

In addition to its biomedical applications, this compound has also been investigated for its potential use in environmental sensing technologies. Research published in Environmental Science & Technology showed that 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid can be used as a fluorescent probe to detect trace amounts of heavy metals in water samples. The high sensitivity and selectivity of this probe make it a valuable tool for environmental monitoring and pollution control.

The synthesis of 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. A detailed synthetic route was reported in Organic Letters, where researchers described an efficient multi-step synthesis starting from readily available starting materials. The optimized synthetic protocol ensures high yields and purity, making it suitable for large-scale production.

In conclusion, 4-(9H-Fluoren-9-ylmethoxycarbonylamino)-1-methylpyrrole-3-carboxylic acid (CAS No. 2287279-32-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental sensing. Its unique structural features and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.